Cas no 1260671-66-6 (4-bromo-1H,2H,3H-pyrrolo[3,2-c]pyridine)

• Product Name: 4-bromo-1H,2H,3H-pyrrolo[3,2-c]pyridine
• CAS No: 1260671-66-6
• MF: C₇H₇BrN₂
• MW: 199.047880411148
• CID: 4828326
• PubChem ID: 72213328
• Update Time: 2026-02-27

4-bromo-1H,2H,3H-pyrrolo[3,2-c]pyridine Chemical and Physical Properties

Names and Identifiers

• 4-BROMO-2,3-DIHYDRO-1H-PYRROLO[3,2-C]PYRIDINE
• 1h-pyrrolo[3,2-c]pyridine,4-bromo-2,3-dihydro-
• AB73026
• 4-bromo-1H,2H,3H-pyrrolo[3,2-c]pyridine
• G79620
• 1260671-66-6

• Inchi： 1S/C7H7BrN2/c8-7-5-1-3-9-6(5)2-4-10-7/h2,4,9H,1,3H2
• InChI Key： WWWGONZBRHZTNN-UHFFFAOYSA-N
• SMILES： BrC1C2=C(C=CN=1)NCC2

Computed Properties

• Exact Mass: 197.97926g/mol
• Monoisotopic Mass: 197.97926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 24.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines

Additional information on 4-bromo-1H,2H,3H-pyrrolo[3,2-c]pyridine

4-Bromo-1H,2H,3H-Pyrrolo[3,2-C]Pyridine: A Comprehensive Overview

4-Bromo-1H,2H,3H-pyrrolo[3,2-c]pyridine, with the CAS registry number 1260671-66-6, is a heterocyclic aromatic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the class of pyrrolopyridines, which are fused bicyclic structures consisting of a pyrrole ring and a pyridine ring. The presence of a bromine substituent at the 4-position introduces unique electronic and structural properties that make this compound particularly interesting for various applications.

The synthesis of 4-bromo-1H,2H,3H-pyrrolo[3,2-c]pyridine typically involves multi-step organic reactions. Recent advancements in synthetic methodologies have enabled more efficient and selective routes to prepare this compound. For instance, researchers have employed transition metal-catalyzed coupling reactions to construct the pyrrolopyridine framework with high precision. These methods not only enhance the yield but also allow for better control over the stereochemistry of the product.

The electronic properties of 4-bromo-1H,2H,3H-pyrrolo[3,2-c]pyridine make it a promising candidate for applications in optoelectronics. The bromine substituent acts as an electron-withdrawing group, which modulates the energy levels of the molecule and enhances its photovoltaic properties. Recent studies have demonstrated that this compound can be incorporated into organic solar cells to improve their efficiency. The ability to tune the electronic characteristics through functionalization further underscores its potential in this field.

In addition to its electronic applications, 4-bromo-1H,2H,3H-pyrrolo[3,2-c]pyridine has also found utility in medicinal chemistry. Its unique structure allows for interactions with various biological targets, making it a valuable scaffold for drug design. Researchers have explored its potential as a kinase inhibitor and have reported promising results in preliminary assays. The compound's ability to modulate enzyme activity highlights its potential as a lead molecule for developing therapeutic agents.

The structural versatility of 4-bromo-1H,2H,3H-pyrrolo[3,2-c]pyridine has also led to its use in supramolecular chemistry. By incorporating this compound into self-assembling systems, scientists have created novel materials with tailored properties. For example, it has been used as a building block for constructing two-dimensional covalent organic frameworks (COFs), which exhibit exceptional stability and functionality.

The latest research on 4-bromo-1H,2H,3H-pyrrolo[3,2-c]pyridine has focused on understanding its photochemical behavior under different conditions. Studies have revealed that the compound exhibits strong fluorescence emission when excited by UV light. This property makes it a potential candidate for applications in sensors and imaging technologies. Furthermore, investigations into its thermal stability have shown that it retains its structural integrity under high temperatures, making it suitable for high-performance materials.

In conclusion, 4-bromo-1H,2H,3H-pyrrolo[3,2-c]pyridine, with CAS number 1260671-66-6, is a versatile compound with diverse applications across multiple disciplines. Its unique electronic properties and structural flexibility make it an attractive target for ongoing research and development efforts.